molecular formula C12H5Br5O B1432794 2,3,3',4,6-Pentabromodiphenyl ether CAS No. 446254-72-4

2,3,3',4,6-Pentabromodiphenyl ether

Cat. No. B1432794
CAS RN: 446254-72-4
M. Wt: 564.7 g/mol
InChI Key: FXXXWTMLIQLDRP-UHFFFAOYSA-N
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Description

2,3,3’,4,6-Pentabromodiphenyl Ether is a brominated flame retardant which belongs to the group of polybrominated diphenyl ethers (PBDEs) . It is an amber-colored solid and insoluble in water . It is a halogenated organic compound and is very unreactive . It is used as Brominated flame retardants (BFRs) in various consumer products .


Molecular Structure Analysis

The molecular formula of 2,3,3’,4,6-Pentabromodiphenyl Ether is C12H5Br5O . The structure includes two phenyl rings connected by an ether linkage, with five bromine atoms substituted on the phenyl rings .


Physical And Chemical Properties Analysis

2,3,3’,4,6-Pentabromodiphenyl Ether has a molecular weight of 564.7 g/mol . It is not soluble in water . The exact mass is 563.62163 g/mol and the monoisotopic mass is 559.62573 g/mol .

Scientific Research Applications

Metabolic Pathways and Cytochrome P450 Enzymes

Research on 2,3,3',4,6-Pentabromodiphenyl ether (PBDEs) has focused significantly on understanding their metabolic pathways, specifically their oxidative metabolism. Studies using rat hepatic microsomes have shed light on how these compounds are metabolized and the role of cytochrome P450 (CYP) enzymes in this process. For instance, Erratico, Moffatt, and Bandiera (2011) demonstrated that oxidative metabolism of BDE-47 and BDE-99 (congeners of Pentabromodiphenyl ether) is mediated by distinct but overlapping sets of CYP enzymes, highlighting the complex interaction in mammalian metabolism (Erratico, Moffatt, & Bandiera, 2011).

Comparative Metabolism in Different Species

The metabolism of PBDEs also varies across different species. For example, Zheng et al. (2015) explored the in vitro oxidative metabolism of BDE-47 and BDE-99 using chicken liver microsomes, revealing differences in metabolite formation compared to other species (Zheng et al., 2015). Gross et al. (2015) identified that cytochrome P450 2B6 plays a primary role in the oxidative metabolism of 2,2',4,4',6-pentabromodiphenyl ether (BDE-100) in human liver microsomes, indicating species-specific enzymatic activity (Gross et al., 2015).

Identification of Novel Metabolites

Further research has led to the identification of novel metabolites of PBDEs in human blood, enhancing our understanding of their biotransformation in the human body. Rydén et al. (2012) synthesized and identified several hydroxylated PBDEs in human blood, indicating the presence of these metabolites as a result of environmental exposure (Rydén, Nestor, Jakobsson, & Marsh, 2012).

Environmental Accumulation and Effects

The environmental accumulation and effects of PBDEs have been studied extensively. Sellström et al. (2003) examined the temporal trends of tetra- and pentabrominated diphenyl ethers in the Baltic Sea, noting their increasing concentrations in the environment (Sellström et al., 2003). Qiu et al. (2007) measured polybrominated diphenyl ethers and metabolites in mouse plasma, contributing to the understanding of their bioaccumulation and potential effects on wildlife (Qiu, Mercado-Feliciano, Bigsby, & Hites, 2007).

Safety and Hazards

2,3,3’,4,6-Pentabromodiphenyl Ether is a poison by ingestion and moderately toxic by inhalation . It has low toxicity by skin contact but is a moderate skin irritant . When heated to decomposition, it emits toxic vapors of bromine .

properties

IUPAC Name

1,2,3,5-tetrabromo-4-(3-bromophenoxy)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H5Br5O/c13-6-2-1-3-7(4-6)18-12-9(15)5-8(14)10(16)11(12)17/h1-5H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXXXWTMLIQLDRP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)OC2=C(C(=C(C=C2Br)Br)Br)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H5Br5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10879921
Record name BDE-109
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10879921
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

564.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

446254-72-4
Record name 2,3,3',4,6-Pentabromodiphenyl ether
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0446254724
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name BDE-109
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10879921
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,3,3',4,6-PENTABROMODIPHENYL ETHER
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5B9AHP631F
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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